Cas no 1118809-32-7 (N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide)

• Product Name: N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide
• CAS No: 1118809-32-7
• MF: C₁₈H₁₈Cl₂N₄O₃S
• MW: 441.331520557404
• CID: 5904905
• PubChem ID: 26770454
• Update Time: 2025-10-29

N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034076350
• 1118809-32-7
• N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide
• EN300-26614537
• Z29017733

• Inchi： 1S/C18H18Cl2N4O3S/c19-14-8-9-15(20)23-17(14)18(25)22-12-5-4-6-13(11-12)28(26,27)24-16-7-2-1-3-10-21-16/h4-6,8-9,11H,1-3,7,10H2,(H,21,24)(H,22,25)
• InChI Key： XTTFDOBUSBJFHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=CC=CC(=C1)S(NC1CCCCCN=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 440.0476670g/mol
• Monoisotopic Mass: 440.0476670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide

Comprehensive Overview of N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide (CAS No. 1118809-32-7)

The compound N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide, identified by its CAS No. 1118809-32-7, represents a sophisticated chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a dichloropyridine core and an azepane sulfamoyl moiety, has garnered attention for its unique physicochemical properties and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide has surged, driven by advancements in computational chemistry and high-throughput screening. This compound’s sulfonamide group is particularly noteworthy, as it often enhances binding affinity and selectivity in drug-target interactions. Scientists are also investigating its potential as a precursor for synthesizing more complex molecules, leveraging its reactive sites for further functionalization.

The CAS No. 1118809-32-7 has also become a topic of interest in academic circles due to its structural resemblance to known kinase inhibitors. Kinases play a critical role in cell signaling, and dysregulation is linked to diseases like cancer and autoimmune conditions. Early-stage studies suggest that derivatives of this compound could modulate kinase activity, opening avenues for personalized medicine. Additionally, its pyridine-carboxamide scaffold is being evaluated for antimicrobial properties, aligning with global efforts to combat antibiotic resistance.

From a synthetic chemistry perspective, the preparation of N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide involves multi-step reactions, including sulfamoylation and amide coupling. Optimizing these processes is crucial for scalability, a key consideration for industrial applications. Recent publications highlight innovative catalytic methods to improve yield and purity, addressing challenges like regioselectivity and byproduct formation. These advancements are critical for meeting the growing demand for high-quality fine chemicals.

Environmental and safety profiles of CAS No. 1118809-32-7 are also under scrutiny, reflecting broader trends in green chemistry. Researchers are developing eco-friendly synthesis routes to minimize hazardous waste, leveraging biocatalysts and solvent-free conditions. Such efforts resonate with regulatory frameworks like REACH and industry standards for sustainable manufacturing. Furthermore, computational tools are being employed to predict the compound’s biodegradability and toxicity, ensuring compliance with global safety protocols.

In the context of intellectual property, N-{3-[(azepan-2-ylidene)sulfamoyl]phenyl}-3,6-dichloropyridine-2-carboxamide has been the subject of several patent filings, underscoring its commercial viability. Companies are investing in proprietary formulations to leverage its therapeutic and agricultural potential. This aligns with market trends favoring specialty chemicals with multifunctional applications, from crop protection to veterinary medicine.

Looking ahead, the versatility of CAS No. 1118809-32-7 positions it as a promising candidate for interdisciplinary research. Collaborative studies between chemists, biologists, and material scientists could unlock new functionalities, such as nanocarrier systems for drug delivery or smart materials for sensing technologies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.